molecular formula C9H15NO B8497971 1-[2-(Prop-2-yn-1-yloxy)ethyl]pyrrolidine

1-[2-(Prop-2-yn-1-yloxy)ethyl]pyrrolidine

Cat. No.: B8497971
M. Wt: 153.22 g/mol
InChI Key: GJODMEYQGWNPOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[2-(Prop-2-yn-1-yloxy)ethyl]pyrrolidine is a useful research compound. Its molecular formula is C9H15NO and its molecular weight is 153.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H15NO

Molecular Weight

153.22 g/mol

IUPAC Name

1-(2-prop-2-ynoxyethyl)pyrrolidine

InChI

InChI=1S/C9H15NO/c1-2-8-11-9-7-10-5-3-4-6-10/h1H,3-9H2

InChI Key

GJODMEYQGWNPOA-UHFFFAOYSA-N

Canonical SMILES

C#CCOCCN1CCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Propargyl alcohol (1.40 g, 25 mmol) in toluene (30 ml) was treated with 1-(2-chloroethyl)pyrrolidine hydrochloride (8.55 g, 50 mmol), 10 N aqueous sodium hydroxide solution (30 ml) and tetrabutylammonium bromide (150 mg, 1.2 mmol) and heated at 90° C. for 18 h. The layers were separated and the organic layer was dried over sodium sulphate and concentrated under reduced pressure to give a gum. The gum was distilled on a kugelrohr at 160° C. at 22 mbar to give two fractions. Fraction 1 (4.01 g, 25 mmol), the higher boiling, was found to be a mixture of the desired compound I-(2-prop-2-ynoxyethyl)pyrrolidine with some toluene and 2-pyrrolidine-lylethanol. Fraction 2 (2.7 g) was found to be mainly the 2-pyrrolidine-lylethanol and toluene and a trace of the desired compound I-(2-prop-2-ynoxyethyl)pyrrolidine. A portion of fraction 1 (1 g) was repurified by chromatography on silica in a gradient of 2-12% methanol in dichloromethane on a 100 g silica column collecting column volumes. 1-(2-Prop-2-ynoxyethyl)pyrrolidine was isolated as a yellow oil (0.419 g).
[Compound]
Name
I-(2-prop-2-ynoxyethyl)pyrrolidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
2-pyrrolidine-lylethanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step Two
Quantity
8.55 g
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
150 mg
Type
catalyst
Reaction Step Two
[Compound]
Name
1
Quantity
4.01 g
Type
reactant
Reaction Step Three

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